Cas no 895442-02-1 (N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-methylbenzenesulfonyl)acetamide)

• Product Name: N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-methylbenzenesulfonyl)acetamide
• CAS No: 895442-02-1
• MF: C₁₇H₁₅N₃O₅S₂
• MW: 405.44810128212
• CID: 5748564
• PubChem ID: 18573106
• Update Time: 2025-07-08

N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-methylbenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-methyl-6-nitro-2(3H)-benzothiazolylidene)-2-[(4-methylphenyl)sulfonyl]-
• N-[(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-(4-methylbenzenesulfonyl)acetamide
• N-(3-methyl-6-nitro-1,3-benzothiazol-2-ylidene)-2-(4-methylphenyl)sulfonylacetamide
• (E)-N-(3-methyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-2-tosylacetamide
• 895442-02-1
• F2536-0010
• AKOS024657376
• N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-methylbenzenesulfonyl)acetamide

• Inchi： 1S/C17H15N3O5S2/c1-11-3-6-13(7-4-11)27(24,25)10-16(21)18-17-19(2)14-8-5-12(20(22)23)9-15(14)26-17/h3-9H,10H2,1-2H3
• InChI Key： XWDKTUUPSKREKS-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C([N+]([O-])=O)C=C2S1)(=O)CS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 405.04531293g/mol
• Monoisotopic Mass: 405.04531293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 637.3±65.0 °C(Predicted)
• pka: -3.53±0.20(Predicted)

Additional information on N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-methylbenzenesulfonyl)acetamide

Research Brief on N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-methylbenzenesulfonyl)acetamide (CAS: 895442-02-1)

Recent studies on the compound N-(2E)-3-methyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-methylbenzenesulfonyl)acetamide (CAS: 895442-02-1) have revealed promising applications in medicinal chemistry, particularly in the development of novel therapeutic agents. This benzothiazole derivative has attracted significant attention due to its unique structural features and potential biological activities. The compound's molecular architecture, featuring a nitro-substituted benzothiazole core coupled with a tosylacetamide moiety, suggests possible interactions with various biological targets, making it a valuable scaffold for drug discovery.

Several research groups have investigated the synthesis and characterization of this compound, with recent publications highlighting improved synthetic routes that enhance yield and purity. Advanced spectroscopic techniques including NMR, HPLC-MS, and X-ray crystallography have been employed to confirm the compound's structure and purity. These methodological advancements have facilitated more reliable production of the compound for subsequent biological evaluation.

Pharmacological screening has demonstrated that this compound exhibits notable activity against specific enzyme targets, particularly in pathways related to inflammatory responses and cellular proliferation. In vitro studies using human cell lines have shown dose-dependent effects, with IC50 values in the low micromolar range for certain targets. Molecular docking simulations suggest that the compound's activity may be attributed to its ability to form stable interactions with key amino acid residues in target proteins.

Recent structure-activity relationship (SAR) studies have explored modifications to the parent compound, systematically varying substituents on both the benzothiazole and acetamide moieties. These investigations have identified several analogs with improved potency and selectivity profiles. Particularly noteworthy is the discovery that the nitro group at position 6 of the benzothiazole ring appears crucial for maintaining biological activity, while modifications to the tosyl group can significantly influence target specificity.

Current research directions include further optimization of the compound's pharmacokinetic properties, with particular focus on improving metabolic stability and oral bioavailability. Preliminary in vivo studies in animal models have shown promising results, though challenges remain in addressing certain ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics. Researchers are also exploring the compound's potential in combination therapies and its application in targeted drug delivery systems.

The safety profile of this compound is under active investigation, with toxicology studies indicating an acceptable therapeutic window in preclinical models. Recent findings suggest that the compound's mechanism of action may involve modulation of specific signaling pathways, offering potential advantages over existing therapies in terms of reduced off-target effects. These developments position 895442-02-1 as a promising candidate for further development in several therapeutic areas.

Future research directions will likely focus on expanding the understanding of the compound's mechanism of action through proteomic and genomic approaches, as well as advancing the most promising derivatives through the drug development pipeline. The compound's versatility as a chemical scaffold continues to inspire novel synthetic approaches and biological applications in the field of medicinal chemistry.